Cas no 27227-18-5 (4-fluoro-N-{2-4-(4-methoxyphenyl)piperazin-1-ylethyl}benzamide)

• Product Name: 4-fluoro-N-{2-4-(4-methoxyphenyl)piperazin-1-ylethyl}benzamide
• CAS No: 27227-18-5
• MF: C₂₀H₂₄FN₃O₂
• MW: 357.42186832428
• CID: 6001141
• PubChem ID: 42266372
• Update Time: 2025-05-23

4-fluoro-N-{2-4-(4-methoxyphenyl)piperazin-1-ylethyl}benzamide Chemical and Physical Properties

Names and Identifiers

• 4-fluoro-N-{2-4-(4-methoxyphenyl)piperazin-1-ylethyl}benzamide
• 4-fluoro-N-[2-[4-(4-methoxyphenyl)piperazin-1-yl]ethyl]benzamide
• 4-fluoro-N-{2-[4-(4-methoxyphenyl)piperazin-1-yl]ethyl}benzamide
• 27227-18-5
• AKOS024504121
• F5264-0147
• 4-fluoro-N-(2-(4-(4-methoxyphenyl)piperazin-1-yl)ethyl)benzamide

• Inchi： 1S/C20H24FN3O2/c1-26-19-8-6-18(7-9-19)24-14-12-23(13-15-24)11-10-22-20(25)16-2-4-17(21)5-3-16/h2-9H,10-15H2,1H3,(H,22,25)
• InChI Key： MWIUDQAXMPADKM-UHFFFAOYSA-N
• SMILES： C(NCCN1CCN(C2=CC=C(OC)C=C2)CC1)(=O)C1=CC=C(F)C=C1

Computed Properties

• Exact Mass: 357.18525518g/mol
• Monoisotopic Mass: 357.18525518g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 427
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 44.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 4-fluoro-N-{2-4-(4-methoxyphenyl)piperazin-1-ylethyl}benzamide

4-Fluoro-N-{2-[4-(4-Methoxyphenyl)piperazin-1-yl]ethyl}benzamide (CAS No. 27227-18-5)

The compound 4-fluoro-N-{2-[4-(4-methoxyphenyl)piperazin-1-yl]ethyl}benzamide, identified by the CAS registry number CAS No. 27227-18-5, is a structurally complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of benzamides, which are widely studied for their diverse biological activities and synthetic versatility.

The molecular structure of this compound comprises a benzamide core with a fluorine substituent at the para position, which is known to enhance the electronic properties of the molecule, potentially influencing its reactivity and bioavailability. The piperazine ring, a six-membered ring containing two nitrogen atoms, is a key structural feature that contributes to the molecule's flexibility and ability to form hydrogen bonds—a critical aspect for drug design.

Recent studies have highlighted the importance of piperazine-containing compounds in medicinal chemistry, particularly in the development of kinase inhibitors and other therapeutic agents. The presence of a methoxy group on the phenyl ring attached to the piperazine moiety introduces additional electronic effects, which can modulate the compound's interactions with biological targets.

Research into fluorobenzamide derivatives has shown that these compounds exhibit promising activity in various assays, including anti-inflammatory, antitumor, and antimicrobial tests. The combination of a fluorine atom and a piperazine scaffold in this compound makes it a valuable candidate for further exploration in drug discovery programs.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic substitution and coupling reactions. The use of microwave-assisted synthesis has been reported to significantly improve reaction yields and reduce reaction times, making it more efficient for large-scale production.

The pharmacokinetic properties of this compound are currently under investigation, with particular focus on its absorption, distribution, metabolism, and excretion (ADME) profile. Understanding these parameters is crucial for determining its suitability as a drug candidate.

In conclusion, 4-fluoro-N-{2-[4-(4-methoxyphenyl)piperazin-1-yl]ethyl}benzamide (CAS No. 27227-18-5) represents an intriguing molecule with potential applications in the pharmaceutical industry. Its unique structure and promising biological activities make it an attractive target for further research and development.